Cas no 30862-08-9 (Benzenamine, 2,4-dimethyl-N-(phenylmethylene)-)

Benzenamine, 2,4-dimethyl-N-(phenylmethylene)- structure
30862-08-9 structure
Product Name:Benzenamine, 2,4-dimethyl-N-(phenylmethylene)-
CAS No:30862-08-9
MF:C15H15N
MW:209.286303758621
CID:1444501
PubChem ID:3703227
Update Time:2025-04-20

Benzenamine, 2,4-dimethyl-N-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-dimethyl-N-(phenylmethylene)-
    • N-(2,4-dimethylphenyl)-1-phenylmethanimine
    • Benzyliden-2,4-dimethylanilin
    • N-Benzyliden-2,4-dimethylanilin
    • DTXSID00395266
    • 30862-08-9
    • Inchi: 1S/C15H15N/c1-12-8-9-15(13(2)10-12)16-11-14-6-4-3-5-7-14/h3-11H,1-2H3/b16-11+
    • InChI Key: CCUWEZJBHOXLPA-LFIBNONCSA-N
    • SMILES: N(=C/C1C=CC=CC=1)\C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 209.12055
  • Monoisotopic Mass: 209.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36

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